Cas no 5509-77-3 (4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one)

• Product Name: 4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one
• CAS No: 5509-77-3
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• CID: 943334
• PubChem ID: 349851
• Update Time: 2025-04-19

4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one
• 4-(benzylsulfanyl)-5-methoxy-2-phenyl-3(2H)-pyridazinone
• 4-benzylsulfanyl-5-methoxy-2-phenyl-2H-pyridazin-3-one
• 4-Benzylthio-5-methoxy-2-phenyl-3-pyridazinon
• 5-Methoxy-2-phenyl-4-benzylmercapto-3-oxo-2.3-dihydro-pyridazin
• AC1L8BES
• AP-786
• NSC409716
• NSC-409716
• DTXSID30325339
• 5509-77-3

• Inchi： 1S/C18H16N2O2S/c1-22-16-12-19-20(15-10-6-3-7-11-15)18(21)17(16)23-13-14-8-4-2-5-9-14/h2-12H,13H2,1H3
• InChI Key： MDIKIOJMXUUTPJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C(C=NN(C1=O)C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 324.09338
• Monoisotopic Mass: 324.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 41.9
• LogP: 3.53340